Cas no 72726-63-7 (4-HYDROXYMETHYL-NICOTINIC ACID)

• Product Name: 4-HYDROXYMETHYL-NICOTINIC ACID
• CAS No: 72726-63-7
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00209982
• CID: 550149
• PubChem ID: 12758255
• Update Time: 2025-04-19

4-HYDROXYMETHYL-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXYMETHYL-NICOTINIC ACID
• 3-Pyridinecarboxylic acid, 4-(hydroxymethyl)-
• 4-(hydroxymethyl)pyridine-3-carboxylic acid
• 4-HYDROXYMETHYL-3-PYRIDINECARBOXYLIC ACID
• FT-0692509
• AKOS006272192
• 4-(Hydroxymethyl)nicotinicacid
• 72726-63-7
• J-513751
• 4-(Hydroxymethyl)nicotinic acid
• SCHEMBL3880004
• DTXSID30509117

• MDL： MFCD00209982
• Inchi： 1S/C7H7NO3/c9-4-5-1-2-8-3-6(5)7(10)11/h1-3,9H,4H2,(H,10,11)
• InChI Key： UNIPOZULSQYNNR-UHFFFAOYSA-N
• SMILES： OCC1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.404
• Boiling Point: 385.5 °C at 760 mmHg
• Flash Point: 186.9 °C
• PSA: 70.42000
• LogP: 0.27210